Cas no 400608-30-2 (Benzene,1,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-
• CAS No: 400608-30-2
• MF: C₁₃H₁₈O₂Si
• MW: 234.366324901581
• CID: 325709
• PubChem ID: 24881223
• Update Time: 2025-04-19

Benzene,1,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]-
• 2-(3,5-dimethoxyphenyl)ethynyl-trimethylsilane
• 1-TRIMETHYLSILYLETHYNYL-3 5-DIMETHOXYBE&amp
• MFCD04039978
• 1-TRIMETHYLSILYLETHYNYL-3 5-DIMETHOXYBE&
• DTXSID20402183
• 1-[(Trimethylsilyl)ethynyl]-3,5-dimethoxybenzene, 97%
• 1-[(Trimethylsilyl)ethynyl]-3,5-dimethoxybenzene
• SCHEMBL673173
• 1-TRIMETHYLSILYLETHYNYL-35-DIMETHOXYBE&
• AKOS015889147
• ((3,5-Dimethoxyphenyl)ethynyl)trimethylsilane
• (3,5-Dimethoxy-phenylethynyl)-trimethyl-silane
• 400608-30-2
• G86130
• DB-421165
• 1,3-Dimethoxy-5-[2-(trimethylsilyl)ethynyl]benzene

• MDL： MFCD04039978
• Inchi： 1S/C13H18O2Si/c1-14-12-8-11(6-7-16(3,4)5)9-13(10-12)15-2/h8-10H,1-5H3
• InChI Key： DGSBDARVIGVKSP-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=C(C=1)OC)OC)(C)(C)C

Computed Properties

• Exact Mass: 234.10800
• Monoisotopic Mass: 234.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-65 °C (lit.)
• Boiling Point: 300.4±42.0 ºC (760 Torr),
• Flash Point: 106.0±28.3 ºC,
• Refractive Index: 1.5
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 18.46000
• LogP: 2.93270

Benzene,1,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes